N-[2-(2-oxo-1,3-oxazinan-3-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide

• IUPAC Name: N-[2-(2-oxo-1,3-oxazinan-3-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C17H22N2O4/c20-16(18-7-9-19-8-3-10-23-17(19)21)14-6-11-22-15-5-2-1-4-13(15)12-14/h1-2,4-5,14H,3,6-12H2,(H,18,20)
• InChI Key: SHQQCKZSXGNBQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)OC1)CCNC(=O)C2CCOC3=CC=CC=C3C2
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structures similar to our compound of interest typically involves multicomponent reactions that allow for the efficient combination of multiple reactants to form complex structures in a single step. For example, Shaabani et al. (2009) demonstrated a novel method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives, closely related to our compound, using an aromatic diamine, Meldrum's acid, and an isocyanide in a one-pot reaction without catalysts, highlighting the potential for efficient synthetic pathways for complex molecules (Shaabani, Rezayan, Keshipour, Sarvary, & Ng, 2009).

Molecular Structure Analysis

The molecular structure of similar compounds involves intricate arrangements of rings and substituents, contributing to their unique properties and potential biological activity. For instance, compounds like benzoxazepine derivatives are known for their broad spectrum of biological activities, which can be attributed to their complex molecular structure, including multiple rings and functional groups (Shaabani et al., 2009).